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Introduction: The Double-Edged Sword of the
Morpholine Scaffold
The morpholine ring is a cornerstone of modern medicinal chemistry, celebrated as a

"privileged scaffold" for its ability to enhance the physicochemical and pharmacokinetic

properties of drug candidates.[1][2] Its presence in numerous approved drugs is a testament to

its utility in improving solubility, metabolic stability, and target engagement.[3][4] The

morpholine oxygen, for instance, can form critical hydrogen bonds within the hinge region of

many kinases, anchoring the molecule for potent inhibition.[1][3]

However, the very features that make morpholine advantageous can also contribute to off-

target interactions, or cross-reactivity. As drug development pipelines increasingly focus on

highly specific and safe therapeutics, a thorough understanding and rigorous evaluation of a

compound's cross-reactivity profile are paramount. This guide provides an in-depth comparison

of methodologies to assess the cross-reactivity of morpholine-containing compounds, using

case studies to illustrate the practical application of these techniques and the interpretation of

their results. We will explore the nuances of kinase inhibitor selectivity and the off-target effects
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of other morpholine-based drugs, providing researchers, scientists, and drug development

professionals with a comprehensive framework for evaluating their own compounds.

Case Study 1: Kinase Inhibitors - Gefitinib
(Morpholine-Containing) vs. Erlotinib (Non-
Morpholine Analogue)
The Epidermal Growth Factor Receptor (EGFR) is a well-established target in oncology, and

several small molecule tyrosine kinase inhibitors (TKIs) have been developed to block its

activity.[5] Gefitinib, which features a morpholine ring, and Erlotinib, a structurally similar non-

morpholine analogue, both target the ATP-binding site of the EGFR kinase domain.[6][7] While

both are effective, their broader kinome profiles reveal important differences in selectivity.

Comparative Kinome-Wide Selectivity
To objectively compare the cross-reactivity of Gefitinib and Erlotinib, we can utilize data from

comprehensive kinase screening panels, such as the KINOMEscan™ platform. This assay

quantifies the binding of a compound to a large panel of kinases, with the results expressed as

an equilibrium dissociation constant (Kd), where a lower value indicates a stronger interaction.

[8]
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Kinase Target Gefitinib Kd (nM) Erlotinib Kd (nM) Comments

Primary Target

EGFR 0.5 0.4

Both compounds

show potent, sub-

nanomolar affinity for

their primary target.[8]

Key Off-Targets

RIPK2 48 21

Both compounds

exhibit off-target

activity against RIPK2,

a serine/threonine

kinase involved in

inflammatory

signaling.[8]

GAK 1,200 1,100

Weaker, but notable,

interaction with GAK,

a regulator of clathrin-

mediated membrane

trafficking.[8]

ERBB2 (HER2) 1,100 1,000

Both show

significantly lower

affinity for the related

ERBB2 receptor

compared to EGFR.[8]

ERBB4 (HER4) 2,100 1,800

Similar to ERBB2,

affinity for ERBB4 is

much lower than for

EGFR.[8]

MAPK10 - - Identified as a

potential off-target of

Gefitinib through in

silico analysis with
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favorable binding

energy.[1][9]

PIM-1 - -

Another potential off-

target of Gefitinib

identified through

computational

methods.[9]

Data sourced from the LINCS Data Portal KINOMEscan assays.[8]

This comparative data highlights that while both drugs are highly selective for EGFR, they are

not entirely specific. The off-target interaction with RIPK2, for example, could have unintended

biological consequences. The presence of the morpholine ring in Gefitinib does not appear to

dramatically alter its broad selectivity profile compared to the closely related Erlotinib in this

context, suggesting that for this class of inhibitors, the core quinazoline scaffold likely dictates

the primary off-target profile.

Signaling Pathway Implications of Off-Target Effects
The inhibition of off-target kinases can lead to complex biological outcomes that may be

beneficial, detrimental, or simply unexpected. Understanding these interactions is crucial for

interpreting preclinical and clinical data.
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Gefitinib's on-target and off-target effects.

As illustrated, while Gefitinib's primary therapeutic effect comes from inhibiting the EGFR-PI3K-

Akt pathway, its off-target inhibition of RIPK2 could modulate inflammatory responses.[8][10]

This could potentially contribute to some of the drug's side effects or even have unexpected

therapeutic benefits in certain contexts.
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Case Study 2: Reboxetine - A Selective
Norepinephrine Reuptake Inhibitor
Reboxetine is an antidepressant that contains a morpholine moiety and acts as a selective

norepinephrine reuptake inhibitor (NRI).[11] Its clinical efficacy is attributed to its high affinity for

the norepinephrine transporter (NET), which increases the concentration of norepinephrine in

the synaptic cleft. Cross-reactivity studies are crucial to ensure that it does not significantly

interact with other monoamine transporters or receptors, which could lead to undesirable side

effects.

Comparative Binding Affinities
Binding assays are used to determine the affinity of a compound for its intended target and a

panel of potential off-targets. The data is often expressed as the inhibition constant (Ki), with a

lower value indicating higher affinity.
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Target Reboxetine Ki (nM) Comments

Primary Target

Norepinephrine Transporter

(NET)
~1-9

High affinity for the primary

target. The (S,S)-enantiomer is

significantly more potent.[12]

[13]

Monoamine Transporters

Serotonin Transporter (SERT) ~1070

Significantly lower affinity for

SERT, indicating high

selectivity over this transporter.

Dopamine Transporter (DAT) >10,000 Negligible affinity for DAT.

Other Receptors

Muscarinic Receptors >1,000

Weak affinity, suggesting a low

potential for anticholinergic

side effects.[14]

Histaminergic H1 Receptors >1,000

Weak affinity, indicating a low

likelihood of sedative side

effects.[14]

Adrenergic α1 Receptors >1,000

Weak affinity, suggesting a

reduced risk of cardiovascular

side effects like postural

hypotension.[14]

Dopaminergic D2 Receptors >1,000

Weak affinity, indicating a low

potential for effects on the

dopaminergic system.[14]

The data clearly demonstrates that Reboxetine is highly selective for NET. Its weak affinity for

other key receptors is a significant advantage over older antidepressants, such as tricyclic

antidepressants, which often have a broader and more problematic side-effect profile due to

their interactions with multiple receptor systems.[11] Common side effects of reboxetine, such
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as insomnia, dizziness, and dry mouth, are generally attributed to its primary mechanism of

action (increased noradrenergic activity) rather than off-target receptor binding.[15][16]

Case Study 3: Linezolid - An Antibiotic with
Mitochondrial Cross-Reactivity
Linezolid is an oxazolidinone antibiotic that contains a morpholine ring and is used to treat

infections caused by Gram-positive bacteria.[17] Its mechanism of action is the inhibition of

bacterial protein synthesis by binding to the 50S ribosomal subunit.[18] However, a significant

concern with prolonged Linezolid use is its potential for mitochondrial toxicity, leading to

adverse effects such as lactic acidosis, myelosuppression, and neuropathy.[19][20] This toxicity

arises from the structural similarities between bacterial and mitochondrial ribosomes.[21]

Mechanism of Mitochondrial Cross-Reactivity
The off-target effect of Linezolid is a direct consequence of its primary mechanism.

Mitochondrial ribosomes, which are responsible for synthesizing key proteins of the electron

transport chain, are evolutionarily related to bacterial ribosomes. Linezolid can bind to the large

subunit of mitochondrial ribosomes, thereby inhibiting the synthesis of essential mitochondrial

proteins.[19][21]
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Linezolid's on-target and off-target ribosomal inhibition.

This inhibition of mitochondrial protein synthesis leads to a deficiency in the components of the

electron transport chain, impairing oxidative phosphorylation.[22] The cell then shifts to

anaerobic metabolism to produce ATP, resulting in the accumulation of lactic acid.[23]

Quantitative Comparison of On- and Off-Target Potency
Studies have quantified the inhibitory effect of Linezolid on both bacterial and mitochondrial

protein synthesis.
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System IC50 (µM) Comments

Mitochondrial Protein

Synthesis
~9-14

Inhibition of mitochondrial

protein synthesis occurs at

clinically relevant

concentrations.[24]

Bacterial Protein Synthesis Varies by species

Generally, Linezolid is more

potent against bacterial protein

synthesis, but the therapeutic

window can be narrow.

The IC50 for the inhibition of mitochondrial protein synthesis by Linezolid is in a range that can

be achieved with therapeutic dosing, explaining the observed clinical toxicities.[25] This

highlights the critical importance of assessing off-target effects even when the off-target is

mechanistically related to the primary target.

Experimental Protocols for Assessing Cross-
Reactivity
A multi-faceted approach is required to thoroughly characterize the selectivity of a compound.

Here, we detail two widely used, orthogonal methods for assessing target engagement and

selectivity in a cellular context.

Cellular Thermal Shift Assay (CETSA®)
CETSA is a powerful method for verifying target engagement in intact cells. It is based on the

principle that ligand binding stabilizes a target protein, making it more resistant to thermal

denaturation.[2]

Experimental workflow for the Cellular Thermal Shift Assay.

Detailed Protocol (Western Blot-based CETSA)
Cell Culture and Treatment:

Culture cells to an appropriate confluency.
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Harvest and resuspend cells in a suitable buffer (e.g., PBS with protease inhibitors).

Treat cells with the desired concentration of the morpholine-based compound or vehicle

control (e.g., DMSO) and incubate under appropriate conditions (e.g., 37°C for 1 hour).[26]

Heat Challenge:

Aliquot the cell suspensions into PCR tubes.

Heat the aliquots for each condition across a range of temperatures (e.g., 40°C to 70°C)

for 3 minutes using a thermal cycler, followed by cooling to 4°C.[26]

Cell Lysis and Fractionation:

Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a

37°C water bath.[27]

Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the

aggregated proteins.[27]

Protein Analysis:

Carefully collect the supernatant (soluble fraction).

Determine the protein concentration of each sample.

Analyze equal amounts of protein by SDS-PAGE and Western blotting using a primary

antibody specific to the target protein.[26]

Data Analysis:

Quantify the band intensities for the target protein at each temperature for both the

compound-treated and vehicle-treated samples.

Plot the normalized band intensities against temperature to generate melting curves. A

rightward shift in the curve for the compound-treated sample indicates thermal stabilization

and confirms target engagement.[28]
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NanoBRET™ Target Engagement Assay
The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay is a live-cell method

that quantifies compound binding to a specific protein target.[24] It relies on energy transfer

between a NanoLuc® luciferase-tagged kinase and a fluorescent energy acceptor (tracer) that

binds to the kinase's active site. A test compound competes with the tracer for binding, leading

to a decrease in the BRET signal.[29]

Experimental workflow for the NanoBRET™ Target Engagement Assay.

Detailed Protocol (General Kinase Profiling)
Cell Preparation and Transfection:

Prepare a suspension of HEK293 cells.

Co-transfect the cells with a plasmid encoding the NanoLuc-kinase fusion protein of

interest and a carrier DNA. A single tracer can be used to profile a large number of

kinases.[30]

Cell Plating:

Seed the transfected cells into a 384-well, white, tissue culture-treated plate.[31]

Incubate overnight to allow for cell adherence and protein expression.

Compound and Tracer Addition:

Prepare serial dilutions of the morpholine-based test compound.

Add the NanoBRET™ tracer at a fixed concentration (predetermined to be near its EC50)

to the cells, followed by the addition of the test compound dilutions.[32]

Incubation:

Incubate the plate for 1-2 hours at 37°C in a CO₂ incubator.[33]

Signal Detection:
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Add the NanoLuc® substrate to all wells.

Read the plate on a luminometer capable of sequentially measuring the donor

(NanoLuc®) and acceptor (tracer) emission wavelengths.[33]

Data Analysis:

Calculate the raw BRET ratio by dividing the acceptor emission by the donor emission.

Plot the BRET ratio against the concentration of the test compound and fit the data to a

sigmoidal dose-response curve to determine the IC50 value, which reflects the

compound's affinity for the target in living cells.[33]

Conclusion
The morpholine scaffold is an undeniably valuable tool in the medicinal chemist's arsenal.

However, its privileged status does not exempt it from the rigorous scrutiny required to ensure

target specificity. As we have seen through the case studies of Gefitinib, Reboxetine, and

Linezolid, morpholine-containing compounds can exhibit a range of cross-reactivity profiles,

from subtle off-target kinase interactions to mechanistically-driven mitochondrial toxicity.

A comprehensive understanding of a compound's selectivity is not merely an academic

exercise; it is fundamental to developing safer and more effective medicines. The integration of

broad-panel screening with cell-based target engagement assays like CETSA and NanoBRET

provides a powerful, multi-pronged approach to de-risk drug candidates early in the discovery

process. By explaining the "why" behind experimental choices and providing detailed, validated

protocols, this guide aims to empower researchers to thoroughly investigate the cross-reactivity

of their morpholine-based compounds and make more informed decisions on the path to the

clinic.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.reactionbiology.com/datasheet/pyk2_nano_malvern/
https://www.reactionbiology.com/datasheet/pyk2_nano_malvern/
https://www.benchchem.com/product/b3293333?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3293333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Identification of gefitinib off-targets using a structure-based systems biology approach;
their validation with reverse docking and retrospective data mining - PMC
[pmc.ncbi.nlm.nih.gov]

2. pelagobio.com [pelagobio.com]

3. Quantitative Analysis of [11C]-Erlotinib PET Demonstrates Specific Binding for Activating
Mutations of the EGFR Kinase Domain - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Profiling Data ï¼�Kinome Plot of 60 FDA Approved Kinase Inhibitors - Carna
Biosciences, Inc. [carnabio.com]

6. cancernetwork.com [cancernetwork.com]

7. Erlotinib binds both inactive and active conformations of the EGFR tyrosine kinase domain
- PMC [pmc.ncbi.nlm.nih.gov]

8. pdf.benchchem.com [pdf.benchchem.com]

9. d-nb.info [d-nb.info]

10. mdpi.com [mdpi.com]

11. Erlotinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

13. Estimation of binding rate constants using a simultaneous mixed-effects method:
application to monoamine transporter reuptake inhibitor reboxetine - PMC
[pmc.ncbi.nlm.nih.gov]

14. Reboxetine: a pharmacologically potent, selective, and specific norepinephrine reuptake
inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

15. mentalhealth.com [mentalhealth.com]

16. Reboxetine - Wikipedia [en.wikipedia.org]

17. researchgate.net [researchgate.net]

18. researchgate.net [researchgate.net]

19. Linezolid-induced inhibition of mitochondrial protein synthesis - PubMed
[pubmed.ncbi.nlm.nih.gov]

20. A triad of linezolid toxicity: hypoglycemia, lactic acidosis, and acute pancreatitis - PMC
[pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5032012/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5032012/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5032012/
https://www.pelagobio.com/blog/what-is-cetsa/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3884525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3884525/
https://www.researchgate.net/figure/Correlation-of-inhibition-of-mitochondrial-protein-synthesis-with-antibiotic-potency-The_fig4_7058459
https://www.carnabio.com/english/product/fda-profiling-data.html
https://www.carnabio.com/english/product/fda-profiling-data.html
https://www.cancernetwork.com/view/erlotinib-preclinical-investigations
https://pmc.ncbi.nlm.nih.gov/articles/PMC3507260/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3507260/
https://pdf.benchchem.com/80/Comparative_Cross_Reactivity_Profiling_of_4_Anilinoquinazoline_Based_Kinase_Inhibitors_Gefitinib_Erlotinib_and_Lapatinib.pdf
https://d-nb.info/119392698X/34
https://www.mdpi.com/2073-4409/13/1/47
https://www.ncbi.nlm.nih.gov/books/NBK554484/
https://pdfs.semanticscholar.org/9628/8c0470e76ac261cac3aa879e039b5f99e596.pdf?skipShowableCheck=true
https://pmc.ncbi.nlm.nih.gov/articles/PMC2874860/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2874860/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2874860/
https://pubmed.ncbi.nlm.nih.gov/10812041/
https://pubmed.ncbi.nlm.nih.gov/10812041/
https://www.mentalhealth.com/library/reboxetine-uses-dosage-side-effects
https://en.wikipedia.org/wiki/Reboxetine
https://www.researchgate.net/figure/The-IC50-values-for-gefitinib-in-EGFR-mutant-lung-adenocarcinoma-cell-lines-are_fig1_368985975
https://www.researchgate.net/figure/Fig-1-Mechanism-of-Action-of-Linezolid-in-vitro-studies-suggest-that-Linezolid_fig1_282361531
https://pubmed.ncbi.nlm.nih.gov/16575728/
https://pubmed.ncbi.nlm.nih.gov/16575728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4569226/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4569226/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3293333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. journals.asm.org [journals.asm.org]

22. researchgate.net [researchgate.net]

23. researchgate.net [researchgate.net]

24. Mitochondrial Alterations (Inhibition of Mitochondrial Protein Expression, Oxidative
Metabolism, and Ultrastructure) Induced by Linezolid and Tedizolid at Clinically Relevant
Concentrations in Cultured Human HL-60 Promyelocytes and THP-1 Monocytes - PMC
[pmc.ncbi.nlm.nih.gov]

25. journals.asm.org [journals.asm.org]

26. pdf.benchchem.com [pdf.benchchem.com]

27. bio-protocol.org [bio-protocol.org]

28. scispace.com [scispace.com]

29. reactionbiology.com [reactionbiology.com]

30. Single tracer-based protocol for broad-spectrum kinase profiling in live cells with
NanoBRET - PMC [pmc.ncbi.nlm.nih.gov]

31. NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical
Manual [worldwide.promega.com]

32. promega.com [promega.com]

33. reactionbiology.com [reactionbiology.com]

To cite this document: BenchChem. [A Comparative Guide to Cross-Reactivity Studies of
Morpholine-Based Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3293333/docs#a-comparative-guide-to-cross-
reactivity-studies-of-morpholine-based-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 16 Tech Support

https://journals.asm.org/doi/10.1128/aac.01190-06
https://www.researchgate.net/figure/Mechanistic-schematic-of-linezolid-induced-mitochondrial-toxicity-and-resultant-acid-base_fig2_397719122
https://www.researchgate.net/figure/Therapeutic-and-toxic-effects-of-linezolid_fig2_317188057
https://pmc.ncbi.nlm.nih.gov/articles/PMC5826137/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5826137/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5826137/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5826137/
https://journals.asm.org/doi/10.1128/aac.01411-05
https://pdf.benchchem.com/3028/Application_Notes_and_Protocols_for_Cellular_Thermal_Shift_Assay_CETSA_with_GSK3368715.pdf
https://bio-protocol.org/exchange/minidetail?id=2048219&type=30
https://scispace.com/pdf/the-cellular-thermal-shift-assay-for-evaluating-drug-target-3ow6f70nv1.pdf
https://www.reactionbiology.com/services/cell-based-assays/nanobret-intracellular-kinase-assay/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8449129/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8449129/
https://worldwide.promega.com/resources/protocols/technical-manuals/500/nanobret-target-engagement-intracellular-kinase-assay-adherent-format-protocol/
https://worldwide.promega.com/resources/protocols/technical-manuals/500/nanobret-target-engagement-intracellular-kinase-assay-adherent-format-protocol/
https://www.promega.com/-/media/files/resources/protocols/technical-manuals/500/nanobret-target-engagement-intracellular-kinase-assay-adherent-format-protocol.pdf?rev=0e4d2f91121f44f8afe401c28ba70241
https://www.reactionbiology.com/datasheet/pyk2_nano_malvern/
https://www.benchchem.com/product/b3293333/docs#a-comparative-guide-to-cross-reactivity-studies-of-morpholine-based-compounds
https://www.benchchem.com/product/b3293333/docs#a-comparative-guide-to-cross-reactivity-studies-of-morpholine-based-compounds
https://www.benchchem.com/product/b3293333/docs#a-comparative-guide-to-cross-reactivity-studies-of-morpholine-based-compounds
https://www.benchchem.com/product/b3293333/docs#a-comparative-guide-to-cross-reactivity-studies-of-morpholine-based-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3293333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 16 Tech Support

https://www.benchchem.com/product/b3293333?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3293333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

